Cas no 1277178-52-5 ((R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate)

• Product Name: (R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate
• CAS No: 1277178-52-5
• MF: C₂₂H₂₄FN₃O₂
• MW: 381.44326877594
• CID: 1221850
• PubChem ID: 70979090
• Update Time: 2025-04-20

(R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• (R)-3-(5-(2-aminopropyl)-7-cyanoindolin-1-yl)propyl 4-fluorobenzoate
• 1277178-52-5
• DB-223424
• SCHEMBL13729910

• Inchi： 1S/C22H24FN3O2/c1-15(25)11-16-12-18-7-9-26(21(18)19(13-16)14-24)8-2-10-28-22(27)17-3-5-20(23)6-4-17/h3-6,12-13,15H,2,7-11,25H2,1H3/t15-/m1/s1
• InChI Key： XAVUAVNGIFQXNE-OAHLLOKOSA-N
• SMILES： FC1C=CC(=CC=1)C(=O)OCCCN1C2C(C#N)=CC(C[C@@H](C)N)=CC=2CC1

Computed Properties

• Exact Mass: 381.18542
• Monoisotopic Mass: 381.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.6E-3 g/L) (25 ºC),
• PSA: 79.35